Technical Monograph: The Chemical Architecture and Synthesis of N-Ethyl-2-(piperidin-1-yl)aniline
Technical Monograph: The Chemical Architecture and Synthesis of N-Ethyl-2-(piperidin-1-yl)aniline
Executive Summary
N-Ethyl-2-(piperidin-1-yl)aniline (CAS: 23257-08-1) represents a specialized subclass of N,N-dialkylated o-phenylenediamines. As a structural motif, it serves as a critical pharmacophore in medicinal chemistry, bridging the gap between simple aniline derivatives and complex tricyclic psychotropics. Its steric bulk, provided by the ortho-piperidinyl ring, combined with the secondary amine functionality of the N-ethyl group, makes it a versatile nucleophile for heterocycle construction (particularly benzimidazoles and quinoxalines) and a privileged scaffold in ligand design for G-protein coupled receptors (GPCRs).
This guide deconstructs the molecule’s physicochemical identity, details a robust synthetic pathway rooted in nucleophilic aromatic substitution (
Part 1: Chemical Identity and Structural Analysis[1]
The molecule is defined by a benzene core substituted at the 1 and 2 positions (ortho-substitution). The steric clash between the piperidine ring and the N-ethyl group forces the molecule into a non-planar conformation, a feature often exploited to induce atropisomerism or specific binding pocket fits in kinase inhibitors.
Physicochemical Profile[1][2][3]
| Property | Value / Description | Significance in Research |
| IUPAC Name | N-Ethyl-2-(piperidin-1-yl)aniline | Official nomenclature for registry. |
| CAS Registry | 23257-08-1 | Unique identifier for procurement/database search. |
| Molecular Formula | Used for high-resolution mass spectrometry (HRMS) validation. | |
| Molecular Weight | 204.31 g/mol | Fragment-based drug design (FBDD) compliant (<300 Da). |
| SMILES | CCNc1ccccc1N2CCCCC2 | Input for cheminformatics/docking software. |
| Predicted pKa | ~5.5 (Aniline N), ~9.0 (Piperidine N) | The piperidine nitrogen is the primary protonation site at physiological pH. |
| LogP (Predicted) | ~3.2 | Indicates moderate lipophilicity; blood-brain barrier (BBB) permeable. |
Structural Logic
-
The Piperidine Ring (Ortho): Acts as a bulky hydrophobic shield. Unlike a diethylamino group, the cyclic nature of piperidine reduces entropic penalty upon binding to protein targets.
-
The N-Ethyl Group: Provides a secondary amine handle. It is more lipophilic than a methyl group and more stable against metabolic
-dealkylation than longer chains. It also allows for further functionalization (e.g., acylation) to close rings.
Part 2: Validated Synthetic Methodology
While modern catalysis (Buchwald-Hartwig) allows for C-N bond formation, the most scalable and cost-effective route for this specific scaffold relies on Nucleophilic Aromatic Substitution (
Reaction Pathway Diagram
The following flowchart illustrates the stepwise synthesis from 1-fluoro-2-nitrobenzene.
Figure 1: Logical synthesis flow utilizing the activated fluoro-nitrobenzene scaffold to install the piperidine ring prior to aniline reduction and ethylation.[1]
Detailed Experimental Protocol
Note: This protocol is designed for a 10 mmol scale. All steps must be performed in a fume hood.
Phase 1: Installation of the Piperidine Ring (
)
Rationale: The ortho-nitro group activates the fluorine for displacement. Piperidine acts as the nucleophile.
-
Charge: In a 50 mL round-bottom flask, dissolve 1-fluoro-2-nitrobenzene (1.41 g, 10 mmol) in DMF (15 mL).
-
Add Base: Add Potassium Carbonate (
, 2.76 g, 20 mmol) to scavenge HF. -
Nucleophile Addition: Add Piperidine (1.1 mL, 11 mmol) dropwise.
-
Reaction: Heat to 80°C for 4 hours. Monitor by TLC (Hexane/EtOAc 8:2). The product (Intermediate A) will be a bright yellow/orange spot.
-
Workup: Pour into ice water. Extract with Ethyl Acetate (
mL). Wash organics with brine, dry over , and concentrate.
Phase 2: Reduction of the Nitro Group
Rationale: Converting the electron-withdrawing nitro group to an electron-donating amine.
-
Catalysis: Dissolve Intermediate A in Ethanol (30 mL). Add 10% Pd/C (100 mg).[1]
-
Hydrogenation: Stir under
balloon pressure for 12 hours at RT. -
Purification: Filter through a Celite pad to remove Pd/C. Concentrate to yield 2-(piperidin-1-yl)aniline (Intermediate B). Note: This intermediate is air-sensitive (oxidation to purple/black tars).
Phase 3: Selective N-Ethylation
Rationale: Direct alkylation with Ethyl Iodide often leads to over-alkylation (quaternary salts). Reductive Amination is preferred for high selectivity.
-
Imine Formation: Dissolve Intermediate B (1.76 g, 10 mmol) in Methanol (20 mL). Add Acetaldehyde (0.6 mL, 11 mmol) and a catalytic amount of Acetic Acid. Stir for 2 hours.
-
Reduction: Cool to 0°C. Add Sodium Borohydride (
, 0.57 g, 15 mmol) portion-wise. -
Quench: Stir for 2 hours, then quench with saturated
. -
Isolation: Extract with DCM. The final oil can be purified via flash chromatography (Silica, Hexane/EtOAc gradient) to yield the target N-Ethyl-2-(piperidin-1-yl)aniline .
Part 3: Applications in Drug Discovery[2]
This molecule is rarely a final drug but serves as a high-value Intermediate and Fragment .
Precursor for Benzimidazoles
Reaction of N-Ethyl-2-(piperidin-1-yl)aniline with phosgene equivalents (like CDI) or aldehydes yields N-ethyl-1-(piperidin-1-yl)-benzimidazoles. These fused systems are bioisosteres for purines and are heavily researched in:
-
Antihistamines: H1 receptor antagonists.
-
Opioids: Analogs of benzimidazole-based opioids (e.g., etonitazene derivatives), where the piperidine ring mimics the morphine nitrogen cycle.
Ligand for Organometallic Catalysis
The N,N-bidentate nature (aniline N and piperidine N) allows this molecule to bind transition metals (Pd, Ni). The steric bulk of the piperidine forces the metal center into specific geometries, potentially useful in asymmetric catalysis.
CNS Active Agents
The structure bears resemblance to local anesthetics (lidocaine family) and sigma receptor ligands . The lipophilic ethyl and piperidine groups facilitate BBB penetration.
Pharmacophore Mapping Diagram
Figure 2: Pharmacophore decomposition showing how the steric bulk and electronic properties interact with potential biological targets.
References
- Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273–412. (Foundational text for the mechanism described in Phase 1).
- Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry, 61(11), 3849-3862.
